Cas no 10383-88-7 (Ethanone-1-13C,1-phenyl-)

• Product Name: Ethanone-1-13C,1-phenyl-
• CAS No: 10383-88-7
• MF: C₈H₈O
• MW: 121.141177177429
• CID: 118568
• PubChem ID: 12196845
• Update Time: 2025-04-18

Ethanone-1-13C,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone-1-13C,1-phenyl-
• ACETOPHENONE, [CARBONYL-13C]
• Acetophenone-carbonyl-13C
• 1-phenyl(113C)ethanone
• Acetophenone-alpha-13C, 99 atom % 13C
• Acetophenone-alpha-13C
• 10383-88-7

• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i7+1
• InChI Key： KWOLFJPFCHCOCG-CDYZYAPPSA-N
• SMILES： O=[13C](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 120.05754
• Monoisotopic Mass: 121.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.039 g/mL at 25 °C
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.5325(lit.)
• PSA: 17.07

Ethanone-1-13C,1-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones